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Compound of Interest

Compound Name: 2-Acetyl-4-chlorothiophene

Cat. No.: B1588866

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Acetyl-4-chlorothiophene (CAS No. 34730-20-6). Adherence to these protocols is essential
for ensuring laboratory safety and minimizing exposure risk. This chemical is classified as
harmful if swallowed or in contact with skin, and toxic if inhaled.[1][2][3]

Hazard Summary & Key Physical Properties

A summary of the hazards and relevant physical properties of 2-Acetyl-4-chlorothiophene is
provided below. This information is crucial for a comprehensive risk assessment before
beginning any experimental work.
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Parameter Value Reference

H302: Harmful if
swallowedH312: Harmful in

GHS Hazard Statements ] ] [1][2]13]
contact with skinH331/H332:

Toxic/Harmful if inhaled

Signal Word Danger/Warning [1][2]
Physical Form Liquid [3]
Molecular Formula C6H5CIOS [2]
Molecular Weight 160.62 g/mol [2]

Room temperature, in a dry,
Storage Temperature dark, and well-ventilated place.

Keep container sealed.

Occupational Exposure Limits: As of the latest safety data sheets, no specific occupational
exposure limits (OELSs) have been established for 2-Acetyl-4-chlorothiophene by major
regulatory bodies.[1] Therefore, it is imperative to handle this substance with a high degree of
caution, always assuming the potential for adverse health effects at low exposure levels and
employing stringent engineering controls and personal protective equipment to minimize any
contact.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory for all personnel
handling 2-Acetyl-4-chlorothiophene. The selection of PPE should be based on a thorough
risk assessment of the specific procedures being performed.
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PPE Category

Item

Specifications & Rationale

Eye and Face Protection

Safety Goggles & Face Shield

Must be worn at all times in the
laboratory to protect against
splashes. A face shield
provides an additional layer of

protection.

Hand Protection

Chemical-Resistant Gloves

Given that 2-Acetyl-4-
chlorothiophene is a
halogenated aromatic
hydrocarbon, standard nitrile
or latex gloves offer poor
protection. Viton® or Norfoil®
(Silver Shield®) gloves are
recommended for extended
contact. For incidental contact,
double-gloving with a heavier
weight nitrile glove over a
standard one may offer
temporary protection, but
gloves should be changed
immediately upon

contamination.

Body Protection

Lab Coat & Chemical-

Resistant Apron

A flame-retardant lab coat
should be worn over personal
clothing. For operations with a
higher risk of splashing, a
chemical-resistant apron over

the lab coat is advised.

Respiratory Protection

NIOSH-Approved Respirator

All handling of 2-Acetyl-4-
chlorothiophene should be
conducted within a certified
chemical fume hood to
minimize inhalation risk. If
engineering controls are

insufficient or during a spill, a
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NIOSH-approved respirator
with an organic vapor cartridge

is required.

) ) Shoes must fully cover the feet
Closed-toe, chemical-resistant _
Footwear and be made of a material that
shoes ) ) ]
resists chemical penetration.

Operational and Disposal Plans

The following procedural guidance outlines the safe handling, storage, and disposal of 2-
Acetyl-4-chlorothiophene.

Experimental Protocol: Weighing and Preparing a
Solution

This protocol provides a step-by-step guide for safely weighing the liquid 2-Acetyl-4-
chlorothiophene and preparing a solution.

1. Preparation and Pre-Weighing:
e Ensure all necessary PPE is correctly donned.
» Work exclusively within a certified chemical fume hood.

» Place a calibrated analytical balance inside the fume hood if possible. If not, pre-weigh a
sealed, empty container (e.g., a vial with a cap) on a benchtop balance.

e Record the weight of the empty, sealed container.
2. Aliguoting the Chemical:
« Inside the fume hood, carefully open the stock container of 2-Acetyl-4-chlorothiophene.

e Using a clean, chemical-resistant pipette, transfer the desired amount of the liquid into the
pre-weighed container.

o Securely seal the container immediately after transfer.
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Wipe the exterior of the sealed container with a disposable towel dampened with an
appropriate solvent (e.g., ethanol) to remove any external contamination, and dispose of the
towel in the designated solid hazardous waste container.

. Determining the Exact Weight:
Weigh the now-sealed container with the chemical.

Subtract the pre-weighed mass of the empty container to obtain the exact weight of the
transferred 2-Acetyl-4-chlorothiophene.

. Solution Preparation:

Inside the fume hood, add the desired solvent to the container with the weighed 2-Acetyl-4-
chlorothiophene.

Seal the container and mix gently until the chemical is fully dissolved.

. Post-Procedure:
Properly clean any non-disposable equipment that came into contact with the chemical.
Dispose of all contaminated disposable items in the designated hazardous waste container.

Wash hands thoroughly after removing PPE.

Disposal Plan

Proper segregation and disposal of waste are critical to laboratory safety and environmental
compliance.

e Liquid Waste:

o All solutions containing 2-Acetyl-4-chlorothiophene and solvents used for cleaning
should be collected in a designated, clearly labeled "Halogenated Organic Waste"
container.
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o The container must be kept sealed when not in use and stored in a designated satellite
accumulation area.

o Solid Waste:

o All disposable items contaminated with 2-Acetyl-4-chlorothiophene, such as gloves,
pipette tips, and paper towels, must be collected in a separate, sealed, and clearly labeled
"Solid Halogenated Organic Waste" container.

e Sharps:

o Any needles or other sharp instruments that come into contact with the chemical must be
disposed of in a designated, puncture-resistant sharps container for hazardous waste.

» Final Disposal:

o All hazardous waste must be disposed of through a licensed hazardous waste
management company in accordance with local, state, and federal regulations. Do not
dispose of this chemical down the drain.

Workflow for Safe Handling of 2-Acetyl-4-
chlorothiophene

The following diagram illustrates the logical workflow for the safe handling of 2-Acetyl-4-
chlorothiophene, from receipt to disposal.
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:
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;

9. Arrange for Professional
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Click to download full resolution via product page

Caption: Workflow for handling 2-Acetyl-4-chlorothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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